Cas no 6298-81-3 (3,6,13,16-tetraoxa-1,8,11,18-tetraazatricyclo[16.2.2.28,11]tetracosane-2,7,12,17-tetrone)

• Product name: 3,6,13,16-tetraoxa-1,8,11,18-tetraazatricyclo[16.2.2.28,11]tetracosane-2,7,12,17-tetrone
• CAS No: 6298-81-3
• MF: C₁₆H₂₄N₄O₈
• MW: 400.38376
• CID: 1648336
• PubChem ID: 238170

3,6,13,16-tetraoxa-1,8,11,18-tetraazatricyclo[16.2.2.28,11]tetracosane-2,7,12,17-tetrone Chemical and Physical Properties

Names and Identifiers

• 3,6,13,16-tetraoxa-1,8,11,18-tetraazatricyclo[16.2.2.28,11]tetracosane-2,7,12,17-tetrone
• NSC42409
• AC1L60DK
• AC1Q6HT4
• CTK5B6935
• AR-1E9842
• NSC-42409
• AG-J-78564
• NSC42409; AC1L60DK; AC1Q6HT4; CTK5B6935; AR-1E9842; NSC-42409; AG-J-78564;
• DTXSID80285590
• 6298-81-3

• Inchi： InChI=1S/C16H24N4O8/c21-13-17-1-2-18(4-3-17)14(22)26-11-12-28-16(24)20-7-5-19(6-8-20)15(23)27-10-9-25-13/h1-12H2
• InChI Key： IICJYURKYIKIDO-UHFFFAOYSA-N
• SMILES： C1CN2CCN1C(=O)OCCOC(=O)N3CCN(CC3)C(=O)OCCOC2=O

Computed Properties

• Exact Mass: 400.15952
• Monoisotopic Mass: 400.15941374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.16